Cas no 914203-40-0 (2-Chloro-5-(6-chlorohexanoyl)pyridine)

• Product Name: 2-Chloro-5-(6-chlorohexanoyl)pyridine
• CAS No: 914203-40-0
• MF: C₁₁H₁₃Cl₂NO
• MW: 246.133021116257
• MDL: MFCD02260518
• CID: 996382
• PubChem ID: 24723373
• Update Time: 2025-06-08

2-Chloro-5-(6-chlorohexanoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(6-CHLOROHEXANOYL)PYRIDINE
• 6-chloro-1-(6-chloropyridin-3-yl)hexan-1-one
• DTXSID20641813
• AKOS016018812
• 914203-40-0
• MFCD02260518
• 2-Chloro-5-(6-chlorohexanoyl)pyridine

• MDL： MFCD02260518
• Inchi： 1S/C11H13Cl2NO/c12-7-3-1-2-4-10(15)9-5-6-11(13)14-8-9/h5-6,8H,1-4,7H2
• InChI Key： UHCDOFGEFQSJGC-UHFFFAOYSA-N
• SMILES： ClCCCCCC(C1C=NC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 245.03700
• Monoisotopic Mass: 245.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 3.71690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-5-(6-chlorohexanoyl)pyridine

2-Chloro-5-(6-chlorohexanoyl)pyridine (CAS No. 914203-40-0): A Comprehensive Overview

2-Chloro-5-(6-chlorohexanoyl)pyridine (CAS No. 914203-40-0) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The chemical structure of 2-Chloro-5-(6-chlorohexanoyl)pyridine consists of a pyridine ring substituted with a chloro group at the 2-position and a 6-chlorohexanoyl group at the 5-position. This specific arrangement of functional groups imparts unique chemical properties and reactivity, making it an attractive candidate for a wide range of scientific investigations.

In recent years, significant advancements have been made in understanding the properties and applications of 2-Chloro-5-(6-chlorohexanoyl)pyridine. One of the key areas of research has been its role as an intermediate in the synthesis of complex organic molecules. The presence of the chloro groups and the pyridine ring provides multiple points for further functionalization, enabling chemists to tailor the molecule for specific applications.

Pharmaceutical research has also explored the potential of 2-Chloro-5-(6-chlorohexanoyl)pyridine as a lead compound for drug discovery. Studies have shown that this compound exhibits promising biological activity, including anti-inflammatory and antimicrobial properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-5-(6-chlorohexanoyl)pyridine exhibited potent anti-inflammatory effects in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its pharmaceutical applications, 2-Chloro-5-(6-chlorohexanoyl)pyridine has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional polymers and other advanced materials. Researchers have reported that this compound can be incorporated into polymer chains to enhance their mechanical and thermal properties, opening up new possibilities in fields such as electronics and coatings.

The synthesis of 2-Chloro-5-(6-chlorohexanoyl)pyridine has been extensively studied to optimize yield and purity. Various synthetic routes have been developed, each with its own advantages and limitations. One common approach involves the reaction of 2-chloropyridine with 6-chlorohexanoic acid chloride under controlled conditions. Advances in catalysis and reaction engineering have further improved the efficiency and scalability of these synthetic methods.

In terms of safety and handling, it is important to note that while 2-Chloro-5-(6-chlorohexanoyl)pyridine is not classified as a hazardous substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The environmental impact of 2-Chloro-5-(6-chlorohexanoyl)pyridine is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential effects on ecosystems. Preliminary findings suggest that this compound is relatively stable but can be broken down under certain environmental conditions, reducing its ecological footprint.

In conclusion, 2-Chloro-5-(6-chlorohexanoyl)pyridine (CAS No. 914203-40-0) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an invaluable tool for scientists working in these fields. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in scientific inquiry.